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Introduction

The Standard Model of particle physics, our current best description of the fundamental forces
and particles of the universe, is continually tested with ever-increasing precision. Low-energy
atomic physics experiments, particularly those involving heavy atoms, offer a unique window
into the electroweak sector of the Standard Model, complementing high-energy collider
experiments. Francium (Fr), the heaviest alkali element, has emerged as a promising
candidate for these high-precision tests due to its simple atomic structure and the significantly
amplified effects of parity non-conservation (PNC) compared to other atoms like cesium (Cs).
[L12][3][4][5][6][7] This guide provides a comparative overview of the validation of the Standard
Model through francium spectroscopy, with a focus on experimental data and methodologies,
contrasting it with the well-established techniques using cesium.

The Promise of Francium in Unveiling New Physics

The primary allure of francium lies in the enhancement of parity-violating effects, which are a
direct consequence of the weak neutral current interaction mediated by the Z boson. This
enhancement scales with the atomic number (Z) roughly as Z3.[2] Consequently, the nuclear
spin-independent PNC effect in francium is predicted to be approximately 18 times larger than
in cesium, while the nuclear spin-dependent PNC effect, which is sensitive to the nuclear
anapole moment, is expected to be about 11 times larger.[1][2][5][7] This amplified signal in
francium provides a more sensitive probe for physics beyond the Standard Model.
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Quantitative Comparison of Key Parameters

The following tables summarize the key parameters in the study of parity non-conservation in
francium and cesium. Note that while the values for cesium are derived from experimental
measurements, the values for francium are based on theoretical calculations, as the

corresponding experiments are ongoing.

Table 1: Comparison of Nuclear Spin-Independent Parity Non-Conservation

. Francium-221 Francium-210
Cesium-133 . .
Parameter . (Theoretical (Theoretical
(Experimental) o o
Prediction) Prediction)

-73.16 £ 0.29 (exp) =
Weak Charge (QW) ~-115 ~-113
0.20 (theory)[8]

PNC Amplitude ~ 18 times that of ~ 18 times that of
1 (Reference) ) ]
Enhancement Cesium[1][3][4] Cesium

Table 2: Comparison of Nuclear Spin-Dependent Parity Non-Conservation (Anapole Moment)

Francium Isotopes

Parameter Cesium-133 (Experimental) . L.

(Theoretical Prediction)

~ 11 times larger than in
Anapole Moment (k) 0.364 £ 0.062 )

Cesium[1][2][5][7]

Chain of isotopes (e.g., 209-
Measurement Focus Single stable isotope 213Fr, 221Fr) to study isotopic

dependence

Experimental Protocols

The experimental validation of the Standard Model through atomic spectroscopy involves
intricate procedures to produce, trap, and probe these rare and heavy atoms.

Francium Spectroscopy at TRIUMF (FrPNC Experiment)
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The Francium Parity Non-Conservation (FrPNC) experiment at TRIUMF is at the forefront of
francium research.[1][2][5][7][9][10][11]

1. Francium Production: Francium isotopes are produced by bombarding a uranium carbide
target with a high-intensity proton beam from TRIUMF's main cyclotron.[2] The resulting
francium atoms diffuse out of the heated target and are surface-ionized.

2. Isotope Separation and Transport: The ionized francium is then mass-separated to select
the isotope of interest (e.g., 210Fr, 221Fr) and transported via an ion beamline to the
experimental area.

3. Neutralization and Trapping: The francium ions are neutralized by striking a heated yttrium
foil. The resulting neutral francium atoms are then cooled and confined in a magneto-optical
trap (MOT). This technique uses a combination of laser beams and magnetic fields to slow
down and trap the atoms at microkelvin temperatures.[2]

4. Parity Non-Conservation Measurement (Stark Interference): The PNC measurement is
performed on the trapped atoms. The primary technique employed is Stark interference. This
involves applying a static electric field to the atoms, which induces a Stark mixing of atomic
states. A laser is then used to excite a highly forbidden transition (e.g., 7S — 8S). The
interference between the PNC-induced transition amplitude and the Stark-induced transition
amplitude results in an asymmetry in the transition rate that depends on the handedness of the
experimental configuration (i.e., the relative orientation of the electric field, laser polarization,
and magnetic field). Reversing one of these fields flips the sign of the asymmetry, allowing for
the extraction of the tiny PNC signal.

Cesium Spectroscopy (Boulder Experiment)

The seminal measurements of parity non-conservation in cesium were performed at JILA (a
joint institute of the University of Colorado Boulder and NIST).

1. Cesium Source: A thermal beam of stable cesium-133 atoms is produced by heating liquid

cesium in an oven.

2. State Preparation: The atoms in the beam are optically pumped to a specific magnetic
sublevel of the ground state.
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3. Interaction Region: The atomic beam passes through a region with a precisely controlled
static electric field and a resonant optical cavity.

4. Stark Interference Measurement: A laser beam, resonating with the 6S — 7S transition, is
injected into the optical cavity. Similar to the francium experiment, the interference between
the PNC and Stark-induced transition amplitudes is measured by observing the transition rate
while systematically reversing the electric field and laser polarization.[8][12]

5. Detection: The atoms that have undergone the transition are detected downstream by laser-
induced fluorescence.

Visualizing the Experimental Workflow and Logic

The following diagrams, generated using the DOT language, illustrate the logical flow of these
experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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